![molecular formula C6H10N2O2 B1268343 3-Isopropylimidazolidine-2,4-dione CAS No. 63637-90-1](/img/structure/B1268343.png)
3-Isopropylimidazolidine-2,4-dione
Overview
Description
3-Isopropylimidazolidine-2,4-dione (IPD) is an organic compound that belongs to the imidazoline family of compounds. It contains a total of 20 atoms, including 10 Hydrogen atoms, 6 Carbon atoms, 2 Nitrogen atoms, and 2 Oxygen atoms .
Synthesis Analysis
New compounds containing two or three biologically active nuclei of imidazolidine-2,4-dione and thiazolidine-2,4-dione (TZD) have been synthesized via two and three directional 3 and 4MCRs Knoevenagel condensation (Method A) and two and three directional 5 and 7 MCRs Bucherer-Bergs (Method B) .Molecular Structure Analysis
The 3-Isopropylimidazolidine-2,4-dione molecule contains a total of 20 bonds. There are 10 non-H bonds, 2 multiple bonds, 1 rotatable bond, 2 double bonds, 1 five-membered ring, 1 urea (-thio) derivative, and 1 imide(-thio) .Chemical Reactions Analysis
A variety of new compounds containing two or three biologically active nuclei of imidazolidine-2,4-dione and thiazolidine-2,4-dione (TZD) have been synthesized via two and three directional 3 and 4MCRs Knoevenagel condensation (Method A) and two and three directional 5 and 7 MCRs Bucherer-Bergs (Method B) .Physical And Chemical Properties Analysis
3-Isopropylimidazolidine-2,4-dione has a molecular weight of 142.16 g/mol. It contains a total of 20 atoms, including 10 Hydrogen atoms, 6 Carbon atoms, 2 Nitrogen atoms, and 2 Oxygen atoms .Scientific Research Applications
Anticonvulsant and Antiarrhythmic Applications
Imidazolidine derivatives, including 3-(propan-2-yl)imidazolidine-2,4-dione, have been studied for their potential use as anticonvulsant and antiarrhythmic agents. These compounds can modulate electrical activity in the brain and heart, which is crucial for treating conditions like epilepsy and irregular heart rhythms .
Antidiabetic Effects
Research has indicated that certain imidazolidine derivatives exhibit properties that can be beneficial in the treatment of diabetes . By influencing blood sugar levels and insulin activity, these compounds could offer a new approach to managing diabetes .
Antimicrobial and Antifungal Properties
The structural framework of imidazolidine-2,4-diones provides a basis for developing new antimicrobial and antifungal drugs. These compounds can interfere with the growth and reproduction of various microorganisms, offering a pathway for creating more effective treatments .
Anti-inflammatory Uses
Due to their chemical structure, imidazolidine derivatives can also serve as anti-inflammatory agents. They may inhibit the production of certain substances in the body that lead to inflammation, which is beneficial for treating various inflammatory diseases .
Plant Growth Inhibition
Some imidazolidine compounds have been found to have inhibitory effects on plant growth. This application could be significant in the development of herbicides or in the study of plant biology to understand growth factors .
Synthesis of Bioactive Molecules
Imidazolidine derivatives are used in the synthesis of a wide range of bioactive molecules. These synthetic routes can lead to the creation of new drugs with potential therapeutic applications across various medical fields .
Chiral Auxiliary and Asymmetric Catalysis
In the realm of synthetic chemistry, imidazolidine-2-thiones, a related class of compounds, are utilized as chiral auxiliaries and ligands for asymmetric catalysis. This application is crucial for producing enantiomerically pure substances, which are important in pharmaceuticals .
Anti-HIV and Antithyroid Activities
Imidazolidine derivatives have shown promise in the treatment of HIV and thyroid disorders. Their ability to act on specific biological targets makes them candidates for developing new medications for these conditions .
Mechanism of Action
Target of Action
Similar compounds have been known to target various cellular processes .
Mode of Action
It’s known that similar compounds interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been known to affect various biochemical pathways .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound .
Result of Action
Similar compounds have been known to cause significant changes in cellular processes .
Action Environment
Environmental factors can significantly influence the action of similar compounds .
Future Directions
The examination of superior structures in drug discovery has gained increasing popularity in pharmaceutical chemistry over the years. Because heterocyclic rings have significant biological activities, studies on these compounds have increased significantly . Future research may focus on the development of new compounds containing imidazolidine-2,4-dione and thiazolidine-2,4-dione (TZD) cores, which have shown a wide range of pharmacological activities .
properties
IUPAC Name |
3-propan-2-ylimidazolidine-2,4-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O2/c1-4(2)8-5(9)3-7-6(8)10/h4H,3H2,1-2H3,(H,7,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWUINPKCHSKCIS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=O)CNC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80340850 | |
Record name | 3-Isopropylimidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80340850 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Isopropylimidazolidine-2,4-dione | |
CAS RN |
63637-90-1 | |
Record name | 3-Isopropylimidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80340850 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.